![molecular formula C10H12ClN B2761948 6-Chloro-3,3-dimethylindoline CAS No. 1368462-49-0](/img/structure/B2761948.png)
6-Chloro-3,3-dimethylindoline
Overview
Description
6-Chloro-3,3-dimethylindoline is a chemical compound with the molecular formula C10H12ClN and a molecular weight of 181.66 . It is also known by the synonym 1H-Indole, 6-chloro-2,3-dihydro-3,3-dimethyl .
Molecular Structure Analysis
The molecular structure of 6-Chloro-3,3-dimethylindoline consists of a six-membered benzene ring fused to a five-membered nitrogen-containing ring . The exact structure would need to be determined through methods such as X-ray diffraction or NMR spectroscopy .Physical And Chemical Properties Analysis
6-Chloro-3,3-dimethylindoline has a predicted boiling point of 255.4±39.0 °C and a predicted density of 1.101±0.06 g/cm3 .Scientific Research Applications
- Applications : Researchers use it as a fluorescent probe to monitor cellular processes, protein interactions, and enzyme activities. Its emission properties allow sensitive detection in biological systems .
- Applications : Squaraine dyes find use in organic electronics, solar cells, and bioimaging. Their unique optical properties make them valuable for labeling and imaging biological samples .
- Applications : OLEDs benefit from this compound due to its electron-transporting properties. It contributes to achieving high-efficiency blue OLEDs for displays and lighting .
- Applications : Researchers explore the antibacterial potential of 6-Chloro-3,3-dimethylindoline and its analogs. These compounds could be part of novel antimicrobial agents .
- Applications : Functionalized 6-Chloro-3,3-dimethylindoline derivatives can be incorporated into materials for sensors, coatings, and optoelectronic devices .
- Applications : Researchers investigate their potential for cancer treatment by selectively damaging tumor cells upon light activation. 6-Chloro-3,3-dimethylindoline may contribute to this field .
Photophysical Probes and Sensors
Squaraine Dye Synthesis
Organic Light-Emitting Diodes (OLEDs)
Antibacterial Agents
Materials Science
Photodynamic Therapy (PDT)
properties
IUPAC Name |
6-chloro-3,3-dimethyl-1,2-dihydroindole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN/c1-10(2)6-12-9-5-7(11)3-4-8(9)10/h3-5,12H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGGRMKBMBZUJIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC2=C1C=CC(=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-3,3-dimethylindoline | |
CAS RN |
1368462-49-0 | |
Record name | 6-chloro-3,3-dimethyl-2,3-dihydro-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.